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Compound of Interest

Compound Name: Plinol

Cat. No.: B1143882

Technical Support Center: Plinol

This technical support center provides essential information for the safe handling and storage
of Plinol (CAS: 72402-00-7), also known as 1,2-Dimethyl-3-(1-methylethenyl)-cyclopentanol.[1]
The following troubleshooting guides and frequently asked questions (FAQs) are designed to
assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQSs)
Q1: What is Plinol and what are its primary hazards?

Plinol is a cyclopentanol derivative with the molecular formula C10H180.[1][2] According to the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Plinol is
classified as causing skin irritation (Category 2) and serious eye irritation (Category 2).[1][3]
Therefore, appropriate personal protective equipment (PPE) should always be used when
handling this compound.

Q2: What are the recommended storage conditions for Plinol?

Plinol should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1]
It is important to store it separately from foodstuff containers or incompatible materials.[1]

Q3: What type of personal protective equipment (PPE) is required when working with Plinol?
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When handling Plinol, it is essential to wear protective gloves, protective clothing, and
eye/face protection.[1][3] In situations where aerosols or dust may be generated, respiratory
protection may also be necessary.

Q4: What should I do in case of accidental skin or eye contact with Plinol?

In case of skin contact, immediately wash the affected area with plenty of water.[1] If skin
irritation occurs, seek medical attention.[1][3] For eye contact, rinse cautiously with water for
several minutes.[1] If you are wearing contact lenses, remove them if it is easy to do so and
continue rinsing.[1] If eye irritation persists, get medical advice/attention.[3]

Q5: How should I handle a spill of Plinol?

For a spill, ensure adequate ventilation and remove all sources of ignition.[1] Avoid breathing
vapors, mist, or gas.[1] Use personal protective equipment, including chemical-impermeable
gloves.[1] Collect the spilled material and place it in a suitable, closed container for disposal.[1]
Prevent the chemical from entering drains.[1]

Troubleshooting Guide

Problem: | am observing skin irritation after handling Plinol.
e Possible Cause: Inadequate or improper use of personal protective equipment (PPE).

» Solution: Always wear appropriate chemical-resistant gloves and a lab coat when handling
Plinol. Ensure that your gloves are intact and that you wash your hands thoroughly after
handling the substance, even if you were wearing gloves. If irritation persists, seek medical
advice.[1]

Problem: The Plinol in my laboratory has a different appearance than expected.

o Possible Cause: The physical appearance of Plinol can vary, with some sources describing
it as an off-white to white solid and others as a colorless liquid.[4][5] This could be due to the
presence of different isomers or impurities.

o Solution: Always refer to the certificate of analysis (CoA) provided by the supplier for the
specific lot you are using. If you have concerns about the quality of the material, contact the
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supplier for clarification.
Problem: My experiment involving Plinol is not yielding the expected results.

o Possible Cause: The stability of Plinol or its reactivity with other substances in your
experiment may be a factor.

e Solution: Review the experimental protocol and consider the stability of Plinol under your
specific reaction conditions. Ensure that all reagents and solvents are pure and that the
experimental setup is appropriate.

Quantitative Data

The following table summarizes key quantitative data for Plinol:

Property Value Source(s)
Molecular Formula C10H180 [1112]
Molecular Weight 154.25 g/mol [1]

CAS Number 72402-00-7 [1]

Melting Point 94 °C

Boiling Point 209 °C

Flash Point 172.00 °F (77.78 °C) N/A

Water Solubility 1.482 g/L (at 23.5 °C) [3]

Experimental Workflow for Safe Handling

The following diagram illustrates the recommended workflow for safely handling and storing
Plinol in a laboratory setting.
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Storage Waste Disposal

Safe handling and storage workflow for Plinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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